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Cat. No.: B023207 Get Quote

An In-depth Technical Guide to the Chemical Properties of 5-Amino-3-methylisothiazole
Hydrochloride

Introduction
5-Amino-3-methylisothiazole hydrochloride (CAS No: 52547-00-9) is a heterocyclic amine

salt that serves as a crucial building block in various fields of chemical synthesis.[1] Its

structural motif is incorporated into a range of functionally diverse molecules. For drug

development professionals and researchers, it is a key precursor for the synthesis of targeted

therapeutic agents, including Matrix Metalloproteinase-12 (MMP12) inhibitors and Aurora

kinase inhibitors.[2] Furthermore, it is utilized in the development of N-Heterocyclic indolyl

glyoxylamides as potential anticancer agents.[2] In the agrochemical sector, it functions as an

important intermediate for creating new crop protection agents.[3] This guide provides a

comprehensive overview of its chemical properties, experimental protocols, and key

applications.

Chemical and Physical Properties
5-Amino-3-methylisothiazole hydrochloride is typically a yellow to red-brown powder.[4] It is

characterized by a high melting point, recorded at 300 °C, which is indicative of its salt-like

nature and stable crystalline structure.[2][4][5][6] While one source indicates a boiling point of

120.7°C at 760 mmHg, this is unusually low for a salt with such a high melting point and may
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refer to the free base or a different experimental condition.[4] The compound is stable under

normal storage conditions.[7]

Table 1: Physicochemical Properties of 5-Amino-3-methylisothiazole Hydrochloride

Property Value Reference

CAS Number 52547-00-9 [1][5][8][9]

Molecular Formula C₄H₆N₂S · HCl (or C₄H₇ClN₂S) [1][5][8][10]

Molecular Weight 150.63 g/mol [1][6][9][10]

Appearance Yellow to red-brown powder [4]

Melting Point 300 °C (lit.) [2][4][5][6]

EINECS Number 257-997-2 [5][6]

MDL Number MFCD00012716 [1]

InChI
1S/C4H6N2S.ClH/c1-3-2-

4(5)7-6-3;/h2H,5H2,1H3;1H
[10]

InChIKey
ZRTGHKVPFXNDHE-

UHFFFAOYSA-N

SMILES Cl[H].Cc1cc(N)sn1 [10]

| Impurities | May contain ~10% Ammonium Chloride (NH₄Cl) |[11] |

Spectroscopic Data
Spectroscopic analysis is fundamental for the structural elucidation and purity assessment of 5-
Amino-3-methylisothiazole hydrochloride. Nuclear Magnetic Resonance (NMR)

spectroscopy is a key analytical technique.

Table 2: NMR Spectroscopic Data
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Nucleus Solvent
Chemical Shift (δ)
ppm

Reference

¹H NMR DMSO-d₆
δ 6.23 (s, 1H); 2.32
(s, 3H)

[3]

| ¹³C NMR | DMSO-d₆ | Data for the cation is available in spectral databases. |[12] |

Note: The ¹H NMR data is from a patent where the material was used as a starting reactant

and may contain impurities.[3]

Experimental Protocols
Synthesis of 5-Amino-3-methylisothiazole Hydrochloride
The synthesis of 5-Amino-3-methylisothiazole can be achieved via the oxidative cyclization of

β-iminothiobutyramide. The resulting free base is then converted to its hydrochloride salt.[13]

Methodology:

Reaction Setup: To an ice-cooled solution of hydrogen peroxide (30% w/v; 7 cc) in 2 N

hydrochloric acid (10 cc), slowly add powdered β-iminothiobutyramide (2.32 g) with

continuous stirring.[13]

Temperature Control: Maintain the reaction temperature below 40°C during the addition.[13]

Filtration: After the addition is complete, filter the resulting solution.[13]

Basification: Make the filtrate alkaline with a 50% aqueous sodium hydroxide solution.[13]

Extraction: Extract the aqueous solution with diethyl ether (7 x 25 cc).[13] The ether extracts

should be washed with a ferrous sulfate solution to remove any residual peroxide.[13]

Drying: Dry the combined ether extracts over anhydrous magnesium sulfate.[13]

Precipitation of Hydrochloride Salt: Saturate the dried ether solution with dry hydrogen

chloride gas. This will precipitate the 5-Amino-3-methylisothiazole hydrochloride salt.[13]
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Isolation: Collect the precipitated solid by filtration, wash with a non-polar solvent like

hexane, and dry under vacuum to yield the final product.[3][13]

Figure 1: Synthesis Workflow for 5-Amino-3-methylisothiazole
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Figure 2: Applications of 5-Amino-3-methylisothiazole Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.chemicalbook.com/msds/5-AMINO-3-METHYLISOTHIAZOLE-HYDROCHLORIDE.htm
https://www.chemicalbook.com/msds/5-AMINO-3-METHYLISOTHIAZOLE-HYDROCHLORIDE.htm
https://wap.guidechem.com/trade/5-amino-3-methyl-isothiazole-h-id4480414.html
https://parchem.com/chemical-supplier-distributor/5-amino-3-methylisothiazole-hydrochloride-093990
https://www.fishersci.com/store/msds?partNumber=AC184070250&productDescription=3-AMINO-5-METHYLTHIO-1H+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm52547009
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm52547009
https://www.scbt.com/p/5-amino-3-methylisothiazole-hydrochloride-52547-00-9
https://www.lgcstandards.com/ZM/en/5-Amino-3-methylisothiazole-Hydrochloride/p/TRC-A616930
https://www.sigmaaldrich.com/US/en/product/aldrich/155640
https://spectrabase.com/compound/8m1KtXkVQFu
https://patents.google.com/patent/US2871243A/en
https://patents.google.com/patent/US2871243A/en
https://www.benchchem.com/product/b023207#5-amino-3-methylisothiazole-hydrochloride-chemical-properties
https://www.benchchem.com/product/b023207#5-amino-3-methylisothiazole-hydrochloride-chemical-properties
https://www.benchchem.com/product/b023207#5-amino-3-methylisothiazole-hydrochloride-chemical-properties
https://www.benchchem.com/product/b023207#5-amino-3-methylisothiazole-hydrochloride-chemical-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b023207?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b023207?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

